Cas no 2229124-57-4 (1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine)

1,1,1-Trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine is a fluorinated quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a trifluoromethyl group, which enhances metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The 2-methylquinolin-6-yl moiety provides a rigid aromatic scaffold, facilitating interactions with biological targets. This compound is particularly useful in the development of kinase inhibitors, receptor modulators, and other bioactive molecules due to its balanced electronic and steric properties. High purity and well-defined synthetic pathways ensure reproducibility for research purposes. Its unique combination of fluorine substitution and quinoline architecture offers distinct advantages in medicinal chemistry and material science applications.
1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine structure
2229124-57-4 structure
Product Name:1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine
CAS No:2229124-57-4
MF:C13H13F3N2
MW:254.250933408737
CID:6269358
PubChem ID:165853949
Update Time:2025-08-05

1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine
    • 2229124-57-4
    • EN300-1939640
    • Inchi: 1S/C13H13F3N2/c1-8-2-4-10-6-9(3-5-11(10)18-8)7-12(17)13(14,15)16/h2-6,12H,7,17H2,1H3
    • InChI Key: HWEHPWITYBVNHG-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C=CC2C(=CC=C(C)N=2)C=1)N)(F)F

Computed Properties

  • Exact Mass: 254.10308291g/mol
  • Monoisotopic Mass: 254.10308291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.9Ų

1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine Pricemore >>

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1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine Related Literature

Additional information on 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine (CAS No. 2229124-57-4)

The compound 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine (CAS No. 2229124-57-4) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a trifluoromethyl group and a 2-methylquinoline moiety, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a bioactive intermediate due to its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and lipophilicity. The 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine stands out as a promising candidate for central nervous system (CNS) drug development, a hot topic in 2024. Its quinoline scaffold is known for interacting with neurotransmitter receptors, making it relevant to studies on neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the CAS No. 2229124-57-4 compound is often explored for its structure-activity relationship (SAR) in medicinal chemistry. Questions like "How does fluorination improve drug bioavailability?" or "What are the latest quinoline-based therapeutics?" frequently appear in search engines, reflecting user interest. This molecule’s amine functionality also allows for further derivatization, enabling the creation of libraries for high-throughput screening.

Another trending application of 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine lies in agrochemical innovation. Fluorinated quinolines are investigated for their pesticidal and herbicidal properties, aligning with the global push for sustainable crop protection solutions. Searches for "eco-friendly fluorinated pesticides" or "next-gen agrochemical intermediates" highlight this demand.

Analytical characterization of CAS No. 2229124-57-4 involves advanced techniques like NMR spectroscopy and mass spectrometry, which are critical for quality control in industrial-scale production. The compound’s thermal stability and solubility profile are frequently studied parameters, addressing common queries such as "How to optimize fluorinated compound synthesis?"

In material science, the 2-methylquinolin-6-yl group contributes to the development of organic electronic materials, particularly in OLEDs and photovoltaic cells. This interdisciplinary relevance makes 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine a versatile subject for patents and academic publications.

Regulatory and safety assessments of this compound emphasize its non-toxic profile under standard handling conditions, a key concern for industrial users. FAQs like "Is CAS 2229124-57-4 environmentally persistent?" are addressed through rigorous ecotoxicity studies, ensuring compliance with REACH and FDA guidelines.

Future research directions for 1,1,1-trifluoro-3-(2-methylquinolin-6-yl)propan-2-amine may focus on its catalytic applications or as a ligand in asymmetric synthesis. The integration of AI-driven molecular modeling could accelerate its optimization, a trend reflected in searches for "machine learning in chemical discovery."

In summary, CAS No. 2229124-57-4 represents a multifaceted compound with cutting-edge applications. Its combination of fluorine atoms and heterocyclic architecture ensures continued relevance in both academic and industrial settings, answering the growing demand for innovative, functionalized molecules.

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